Cas no 4274-41-3 (2-amino-4-methoxybenzene-1-thiol hydrochloride)

• Product Name: 2-amino-4-methoxybenzene-1-thiol hydrochloride
• CAS No: 4274-41-3
• MF: C₇H₉NOS
• MW: 155.217460393906
• MDL: MFCD17014600
• CID: 3984091
• PubChem ID: 12199296
• Update Time: 2025-04-23

2-amino-4-methoxybenzene-1-thiol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-amino-4-methoxy-, hydrochloride
• 2-Amino-4-methoxybenzene-1-thiol Hydrochloride
• WNHFUHQVIHNIMN-UHFFFAOYSA-N
• SCHEMBL247330
• 2-Amino-4-methoxybenzene-1-thiolhydrochloride
• EN300-344997
• AT19647
• 2-Amino-4-methoxybenzenethiol Hydrochloride; 2-Amino-4-methoxybenzene-1-thiol hydrochloride; Benzenethiol, 2-amino-4-methoxy-, hydrochloride
• 828-225-7
• 2-amino-4-methoxybenzenethiol;hydrochloride
• 2-AMINO-4-METHOXYBENZENETHIOL HCL
• 4274-41-3
• 2-amino-4-methoxybenzenethiol hydrochloride
• 2-amino-4-methoxythiophenol hydrochloride
• 2-amino-4-methoxybenzene-1-thiol hydrochloride

• MDL： MFCD17014600
• Inchi： 1S/C7H9NOS/c1-9-5-2-3-7(10)6(8)4-5/h2-4,10H,8H2,1H3
• InChI Key： KIDLBEYNOGVICH-UHFFFAOYSA-N
• SMILES： C1(C=C(N)C(S)=CC=1)OC

Computed Properties

• Exact Mass: 191.0171628Da
• Monoisotopic Mass: 191.0171628Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Additional information on 2-amino-4-methoxybenzene-1-thiol hydrochloride

Benzenethiol, 2-amino-4-methoxy-, hydrochloride (CAS No. 4274-41-3): A Comprehensive Overview

Benzenethiol, 2-amino-4-methoxy-, hydrochloride (CAS No. 4274-41-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as N-(2-amino-5-methoxybenzyl)thiophenol, is a derivative of benzenethiol with an amino and methoxy substituent on the benzene ring. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable molecule for research and potential applications in drug development.

The structure of Benzenethiol, 2-amino-4-methoxy-, hydrochloride consists of a benzene ring substituted with an amino group (-NH₂) at position 2 and a methoxy group (-OCH₃) at position 4. The sulfur atom is attached to the benzene ring at position 1, forming a thiol group (-SH). The hydrochloride salt form indicates that the compound exists as the conjugate acid of the thiol group, which is protonated under acidic conditions.

Recent studies have highlighted the potential of Benzenethiol, 2-amino-4-methoxy-, hydrochloride in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The amino and methoxy groups on the benzene ring contribute to its ability to interact with biological systems, making it a promising candidate for drug design.

In terms of synthesis, Benzenethiol, 2-amino-4-methoxy-, hydrochloride can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods allow for precise control over the substitution pattern on the benzene ring, ensuring high purity and consistency in the final product.

The chemical properties of Benzenethiol, 2-amino-4-methoxy-, hydrochloride are influenced by its functional groups. The thiol group is highly reactive and can participate in various chemical transformations, such as oxidation to form disulfides or coupling reactions with other nucleophiles. The amino group enhances the compound's solubility in polar solvents and facilitates its interaction with biological targets.

From a pharmacological perspective, Benzenethiol, 2-amino-4-methoxy-, hydrochloride has shown promise in preclinical studies as an anti-inflammatory agent. Its ability to modulate inflammatory pathways makes it a potential candidate for treating conditions such as arthritis and other inflammatory diseases.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of Benzenethiol, 2-amino-4-methoxy-, hydrochloride with greater accuracy. These studies suggest that the compound has favorable absorption properties and may exhibit low toxicity profiles under therapeutic doses.

In conclusion, Benzenethiol, 2-amino-4-methoxy-, hydrochloride (CAS No. 4274-41-3) is a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical structure and functional groups make it an attractive target for further exploration in drug discovery and material science.